4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde
Brand Name: Vulcanchem
CAS No.: 329222-69-7
VCID: VC0452783
InChI: InChI=1S/C15H11Br3O3/c1-20-14-3-2-9(7-19)4-10(14)8-21-15-12(17)5-11(16)6-13(15)18/h2-7H,8H2,1H3
SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2Br)Br)Br
Molecular Formula: C15H11Br3O3
Molecular Weight: 479g/mol

4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde

CAS No.: 329222-69-7

Main Products

VCID: VC0452783

Molecular Formula: C15H11Br3O3

Molecular Weight: 479g/mol

4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde - 329222-69-7

CAS No. 329222-69-7
Product Name 4-Methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde
Molecular Formula C15H11Br3O3
Molecular Weight 479g/mol
IUPAC Name 4-methoxy-3-[(2,4,6-tribromophenoxy)methyl]benzaldehyde
Standard InChI InChI=1S/C15H11Br3O3/c1-20-14-3-2-9(7-19)4-10(14)8-21-15-12(17)5-11(16)6-13(15)18/h2-7H,8H2,1H3
Standard InChIKey IFNWXYUARLXGMY-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2Br)Br)Br
Canonical SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2Br)Br)Br
PubChem Compound 1760571
Last Modified Nov 11 2021
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